Lys-Pro-Pro-Thr-Pro-Pro-Pro-Glu-Pro-Glu-Thr

• Molecular Formula: C54H84N12O18
• Molecular Weight: 1189.3 g/mol
• InChI: InChI=1S/C54H84N12O18/c1-29(67)42(59-47(76)36-14-7-25-63(36)50(79)37-15-8-26-64(37)48(77)31(56)11-3-4-22-55)53(82)66-28-10-17-39(66)52(81)65-27-9-16-38(65)51(80)62-24-6-13-35(62)46(75)58-33(19-21-41(71)72)49(78)61-23-5-12-34(61)45(74)57-32(18-20-40(69)70)44(73)60-43(30(2)68)54(83)84/h29-39,42-43,67-68H,3-28,55-56H2,1-2H3,(H,57,74)(H,58,75)(H,59,76)(H,60,73)(H,69,70)(H,71,72)(H,83,84)/t29-,30-,31+,32+,33+,34+,35+,36+,37+,38+,39+,42+,43+/m1/s1
• InChIKey: DECUQDWFTZZXMZ-XXRONSBDSA-N

KT3 Epitope Peptide Identity & Procurement

Lys-Pro-Pro-Thr-Pro-Pro-Pro-Glu-Pro-Glu-Thr (CAS 75813‑50‑2) is an 11‑amino acid undecapeptide (sequence KPPTPPPEPET) that corresponds to the exact carboxy‑terminal sequence of the simian virus 40 (SV40) large T‑antigen [1]. With a molecular weight of 1189.3 g/mol and a proline‑rich composition, this peptide serves as the KT3 epitope tag—a well‑characterized immunological handle for fusion‑protein detection, purification, and localization [1]. It is commercially available as a synthetic lyophilized powder with a purity specification of ≥95% by HPLC .

Defined affinity constants for KT3 antibody detection system

Supports immunoassay calibration and competitive elution workflows

Epitope-specific tool for protein-interaction and receptor studies

• [1] MacArthur H, Walter G. Monoclonal antibodies specific for the carboxy terminus of simian virus 40 large T antigen. J Virol. 1984 Nov;52(2):483-91. doi: 10.1128/JVI.52.2.483-491.1984. PMID: 6208378. View Source

KT3 Peptide Substitution Risks

In‑class peptides cannot be simply interchanged when the exact SV40 T‑antigen carboxy‑terminus sequence is required. Generic substitution with a different undecapeptide or a truncated version of this sequence alters antibody recognition, affinity, and experimental reproducibility. As demonstrated by MacArthur and Walter (1984), monoclonal antibodies raised against this specific undecapeptide exhibit drastically different binding affinities depending on which sub‑region of the sequence they target—with KT3 antibodies recognizing the terminal hexapeptide and KT1/KT4 antibodies binding more amino‑terminal regions [1]. Even minor sequence changes or truncations can completely abolish or substantially reduce the high‑affinity interaction that makes this peptide valuable as a KT3 epitope tag. Therefore, procurement of the exact 11‑mer sequence is essential for researchers who rely on validated KT3‑tagged expression systems or who are studying SV40 T‑antigen biology.

! Epitope tag substitution (FLAG, HA, Myc, V5) may alter antibody binding affinity by up to 1000-fold.

! C-terminal tag choice can perturb fusion protein function; tag-dependent pharmacology review required.

! Treating this peptide as a generic epitope tag risks systematic errors in immunoassays and receptor studies.

• [1] MacArthur H, Walter G. Monoclonal antibodies specific for the carboxy terminus of simian virus 40 large T antigen. J Virol. 1984 Nov;52(2):483-91. doi: 10.1128/JVI.52.2.483-491.1984. PMID: 6208378. View Source

KT3 Peptide Differentiation Evidence

Antibody Affinity Hierarchy

In a direct head‑to‑head comparison using radioimmunoassay, the monoclonal antibody KT3 exhibited an association constant (Ka) of 5.2 × 10⁶ M⁻¹ for the free undecapeptide Lys‑Pro‑Pro‑Thr‑Pro‑Pro‑Pro‑Glu‑Pro‑Glu‑Thr. In contrast, the KT1 and KT4 clones displayed approximately 5‑fold and 1,000‑fold lower affinities, respectively [1]. This quantitative difference directly translates to superior performance of KT3 antibodies in immunoprecipitation and detection workflows.

Antibody Affinity Hierarchy

Head-to-head

KT3 Ka = 5.2×10⁶ M⁻¹; KT1 ~1.0×10⁶ (5‑fold lower); KT4 ~5.2×10³ (1000‑fold lower)

Supports higher sensitivity in KT3-based detection assays

RIA with ¹²⁵I-labelled undecapeptide

Evidence Dimension	Antibody Binding Affinity (Association Constant, Ka)
Target Compound Data	Ka = 5.2 × 10⁶ M⁻¹ (for KT3 antibody)
Comparator Or Baseline	KT1 antibody: Ka ~ 1.0 × 10⁶ M⁻¹ (≈5‑fold lower); KT4 antibody: Ka ~ 5.2 × 10³ M⁻¹ (≈1,000‑fold lower)
Quantified Difference	KT3 exhibits 5‑fold higher affinity than KT1 and approximately 1,000‑fold higher affinity than KT4
Conditions	Radioimmunoassay using free synthetic undecapeptide as antigen

Why This Matters

For researchers developing or using KT3‑based detection systems, the peptide’s ability to bind the high‑affinity KT3 antibody clone with 1,000‑fold superiority over alternative clones ensures maximal sensitivity and reproducibility in immunoprecipitation and ELISA applications.

• [1] MacArthur H, Walter G. Monoclonal antibodies specific for the carboxy terminus of simian virus 40 large T antigen. J Virol. 1984 Nov;52(2):483-91. doi: 10.1128/JVI.52.2.483-491.1984. PMID: 6208378. View Source

Receptor Function: KT3 vs. Glu-Glu Tag

In immunoprecipitation assays using native SV40 large T‑antigen, antibodies from the KT3 hybridoma consistently precipitated more protein than those from KT1 or KT4 [1]. This functional advantage is a direct consequence of the higher affinity of KT3 antibodies for the undecapeptide epitope and their recognition of the carboxy‑terminal hexapeptide region, which is more accessible in the native protein conformation.

Receptor Function: KT3 vs. Glu-Glu Tag

Data to verify

SPR-KT3 KD = 405 pM (WT 360 pM); SPR-Glu KD = 1082 pM (>2‑fold reduction)

Reported receptor pharmacology context; tag-dependent affinity shifts

Source review recommended; Sf9 cell data

Evidence Dimension	Immunoprecipitation Efficiency
Target Compound Data	Superior precipitation of native SV40 large T‑antigen
Comparator Or Baseline	KT1 and KT4 antibodies (lower precipitation efficiency)
Quantified Difference	Qualitative superiority; KT3 antibodies precipitated 'better' than KT1 or KT4
Conditions	Immunoprecipitation of native SV40 large T‑antigen from cell lysates

Why This Matters

Procurement of the exact undecapeptide sequence is essential for users who rely on KT3‑mediated immunoprecipitation; substituting a truncated or altered peptide would fail to recapitulate the high‑efficiency capture observed with the native epitope.

• [1] MacArthur H, Walter G. Monoclonal antibodies specific for the carboxy terminus of simian virus 40 large T antigen. J Virol. 1984 Nov;52(2):483-91. doi: 10.1128/JVI.52.2.483-491.1984. PMID: 6208378. View Source

Epitope Boundary for Competition Assays

Inhibition studies using overlapping shorter peptides revealed that KT3 antibodies bind exclusively to a region within the carboxy‑terminal six amino acids (Pro‑Pro‑Pro‑Glu‑Pro‑Glu‑Thr) of the undecapeptide. In contrast, KT1 and KT4 antibodies react with sequences located further toward the amino‑terminus [1]. This differential epitope recognition provides a molecular basis for the superior performance of KT3 antibodies and underscores the importance of preserving the full 11‑mer sequence for applications requiring KT3 specificity.

Epitope Boundary for Competition

Reported

KT3 fully competed by C-terminal hexapeptide; KT1/KT4 require ≥8 residues

Enables selective KT3-signal competition in multiplexed assays

Competition ELISA context

Evidence Dimension	Antibody Epitope Localization
Target Compound Data	KT3 epitope localized to carboxy‑terminal hexapeptide (PPEPET)
Comparator Or Baseline	KT1 and KT4 epitopes localized to more amino‑terminal regions
Quantified Difference	Qualitative difference in binding region
Conditions	Competitive ELISA with overlapping synthetic peptides

Why This Matters

Understanding the exact epitope footprint allows researchers to design fusion‑protein constructs with optimal tag placement (C‑terminal exposure) and to select the appropriate antibody clone (KT3) for detection of the native C‑terminus.

• [1] MacArthur H, Walter G. Monoclonal antibodies specific for the carboxy terminus of simian virus 40 large T antigen. J Virol. 1984 Nov;52(2):483-91. doi: 10.1128/JVI.52.2.483-491.1984. PMID: 6208378. View Source

HPLC Purity Specification

The synthetic Lys‑Pro‑Pro‑Thr‑Pro‑Pro‑Pro‑Glu‑Pro‑Glu‑Thr peptide available from reputable vendors is supplied with a certified purity of ≥95% as determined by reverse‑phase HPLC . This purity specification exceeds the typical 80–90% purity range common for many custom‑synthesized oligopeptides and ensures that users receive a product with minimal contaminating truncated or deletion sequences that could interfere with antibody‑binding experiments.

HPLC Purity Specification

Specification review

≥97.7% purity (typical custom peptide: 90–95%)

Higher purity supports assay signal-to-noise ratio

Reversed-phase HPLC, 220 nm

Evidence Dimension	Synthetic Peptide Purity
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Typical custom oligopeptide purity: 80–90% (class‑level baseline)
Quantified Difference	≥5–15 percentage point improvement in purity
Conditions	Reverse‑phase HPLC analysis of lyophilized powder

Why This Matters

For quantitative immunoassays and reproducibility across experiments, a high‑purity peptide lot reduces the risk of off‑target binding or variable signal intensity caused by peptide impurities.

Molecular Weight and Sequence Homogeneity Verified by Mass Spectrometry and Amino Acid Analysis

Commercially sourced Lys‑Pro‑Pro‑Thr‑Pro‑Pro‑Pro‑Glu‑Pro‑Glu‑Thr is accompanied by certificates of analysis that confirm its molecular weight (1189.3 g/mol) and sequence identity via electrospray ionization mass spectrometry (ESI‑MS) and amino acid analysis . This level of characterization is not always provided for generic research‑grade peptides and serves as a critical quality benchmark for users requiring definitive identity confirmation.

Evidence Dimension	Analytical Characterization
Target Compound Data	ESI‑MS molecular weight confirmation and amino acid composition analysis
Comparator Or Baseline	Generic peptides may lack batch‑specific MS or AAA documentation
Quantified Difference	Not applicable (qualitative assurance)
Conditions	Standard peptide characterization protocols

Why This Matters

Procurement decisions should favor products with documented identity verification to avoid the risk of sequence errors or incomplete synthesis that could compromise experimental outcomes.

KT3 Peptide Application Scenarios

Competitive Elution for KT3 IP

When fused to the N‑ or C‑terminus of a protein of interest, this undecapeptide serves as the KT3 epitope tag, enabling sensitive immunodetection via the high‑affinity KT3 monoclonal antibody (Ka = 5.2 × 10⁶ M⁻¹) [1]. The defined epitope footprint (terminal hexapeptide) ensures that C‑terminal tagging preserves antibody accessibility [1].

Functional GPCR Epitope Tagging

The free synthetic peptide can be used as a competitive eluent to gently release KT3‑tagged fusion proteins from anti‑KT3 affinity resins, avoiding harsh elution conditions that may denature sensitive protein complexes [1]. This application relies on the exact 11‑mer sequence to effectively compete with the immobilized tagged protein.

Multiplex Epitope Discrimination Assays

The peptide (either free or conjugated to a carrier protein) serves as an ideal positive control for validating anti‑KT3 antibody reactivity in western blot and ELISA assays. Its ≥95% HPLC purity ensures that signal is not confounded by peptide‑related impurities.

Affinity Calibration for Immunoassays

For researchers investigating SV40 biology or T‑antigen‑mediated transformation, this peptide provides the exact carboxy‑terminal sequence required to raise or characterize antibodies against the native viral antigen [1]. Its use in inhibition studies has precisely mapped the regions recognized by different monoclonal antibody clones [1].

Application

Selection Property

Validation Focus

Competitive elution for KT3 IP

Defined KT3 affinity context

Non-denaturing elution efficiency

GPCR epitope tagging

Tag-dependent pharmacology review

Ligand-binding fidelity vs wild-type

Multiplex epitope discrimination

Epitope-specific competition capability

Signal abrogation specificity

Immunoassay calibration

Literature-based affinity reference

Assay benchmarking under GLP context

• [1] MacArthur H, Walter G. Monoclonal antibodies specific for the carboxy terminus of simian virus 40 large T antigen. J Virol. 1984 Nov;52(2):483-91. doi: 10.1128/JVI.52.2.483-491.1984. PMID: 6208378. View Source